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Compound of Interest

Compound Name: Xenon-131

Cat. No.: B1250047

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear isomer Xenon-131m
(t31mXe), focusing on its half-life and detailed decay characteristics. The information is intended
to serve as a valuable resource for professionals in research, science, and drug development
who may encounter this radionuclide in contexts such as nuclear medicine,
radiopharmaceutical quality control, and environmental monitoring.

Core Decay Properties of Xenon-131m

Xenon-131m is a metastable isotope of Xenon that decays via isomeric transition (IT) to its
stable ground state, Xenon-131.[1][2] This process involves the emission of a gamma-ray or,
more frequently, internal conversion electrons. The decay is characterized by a well-defined
half-life, making it a useful calibration source.

Table 1: Summary of Xenon-131m Half-life and Decay
Mode
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Parameter Value Uncertainty
Half-life (t1,2) (days) 11.962 +0.020
Decay Mode Isomeric Transition (IT)

Daughter Nuclide 131Xe (Stable)

Q-value (keV) 163.930 +0.008

Data sourced from the Laboratoire National Henri Becquerel (LNHB/CEA) Table de
Radionucléides.[3][4][5]

Radiation Emissions

The decay of Xenon-131m results in the emission of gamma rays, X-rays, and internal
conversion electrons. The 163.930 keV gamma transition is highly converted, meaning the
energy is often transferred to an orbital electron, which is then ejected.[3]

Table 2: Gamma and X-ray Emissions

Radiation Type Energy (keV) Intensity (%)
Gamma (y) 163.930 1.942

X-ray (Kazi) 29.779 28.7

X-ray (Kaz) 29.459 155

X-ray (KB) 33.6 (weighted mean) 8.54

X-ray (L) 36-53 8.12

Intensities are given as the number of photons per 100 disintegrations of Xenon-131m.[3][4]

Table 3: Internal Conversion Electron Emissions
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Electron Shell Energy (keV) Intensity (%)
K-shell 129.4 6.9

L-shell 158.5 - 159.2 75.8

M-shell 162.9 - 163.4

N+O+... shells 163.8 - 163.9

Intensities are given as the number of electrons per 100 disintegrations of Xenon-131m.[3][6]

Table 4: | L C ion Coeffici

Shell Coefficient (o)
K (aK) 31.6

L (aL) 14.75

M (aM) 3.38

Total (aT) 50.5

The high total internal conversion coefficient indicates that for every gamma-ray emitted,
approximately 50.5 internal conversion electrons are emitted.[3]

Decay Scheme

The decay of Xenon-131m proceeds from its metastable state at an excitation energy of
163.930 keV to the stable ground state of Xenon-131.
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Decay Scheme of Xenon-131m
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Caption: Decay path of Xenon-131m to stable Xenon-131.

Experimental Protocols

The determination of the half-life and decay properties of Xenon-131m involves several key
experimental techniques.

Half-life Measurement

A common method for half-life determination is gamma-ray spectroscopy over an extended
period.

Methodology:

e Source Preparation: A gaseous sample of Xenon-131m is contained in a sealed ampoule.
The 131mXe can be produced from the decay of lodine-131.[7]

o Detection System: A high-purity germanium (HPGe) detector is used due to its excellent
energy resolution. The detector is shielded to reduce background radiation.

» Data Acquisition: The gamma-ray spectrum is acquired at regular intervals over a period of
several half-lives (e.g., 60-90 days). The net peak area of the 163.930 keV gamma-ray is
recorded at each time point.
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» Data Analysis: The natural logarithm of the net peak area is plotted against time. A linear
least-squares fit is applied to the data points. The decay constant (A) is the negative of the
slope of this line. The half-life is then calculated using the formula: t1 2 = In(2)/A.

Workflow for Half-life Determination

Sample Preparation Data Acquisition Data Analysis
’ 1imXe Gas Source ‘ HPGe Detector }—b{ Multi-Channel Analyzer }—» Gamma-ray Spectra vs. Time Calculate Net Peak Area of 163.9 keV —»’ Plot In(Area) vs. Time }—»’ Linear Least-Squares Fit ‘—» Calculate Half-life ‘

Click to download full resolution via product page

Caption: Experimental workflow for Xenon-131m half-life measurement.

Gamma and Electron Spectroscopy

To characterize the emissions of Xenon-131m, gamma-ray and internal conversion electron
spectroscopy are employed.

Methodology:
e Gamma-ray Spectroscopy:
o An energy-calibrated HPGe detector is used to measure the gamma-ray spectrum.
o The energies of the emitted gamma and X-rays are determined from their peak positions.

o The emission intensities are calculated from the net peak areas and the detector efficiency
at those energies.

« Internal Conversion Electron Spectroscopy:

o A magnetic spectrometer or a silicon detector (e.g., Si(Li)) is used to measure the energy
of the conversion electrons.
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o The intensity of the conversion electron peaks relative to the gamma-ray peak allows for
the determination of the internal conversion coefficients.

e Coincidence Measurements:

o Beta-gamma coincidence counting can be used to distinguish the emissions of Xenon-
131m from other co-present radionuclides.[8][9] This technique is particularly useful in
complex spectra. A plastic scintillator for beta/electron detection is used in conjunction with
an HPGe or Nal(Tl) detector for gamma detection. Events that occur in both detectors
within a short time window are recorded.

Relevance for Drug Development Professionals

While Xenon-131m does not have direct therapeutic or diagnostic applications in drug
development, its presence and properties are relevant in several areas:

o Radiopharmaceutical Quality Control: lodine-131 is a commonly used radionuclide in both
therapy and diagnostics. Xenon-131m is a decay product of lodine-131.[10][11] Therefore,
monitoring for the characteristic 163.930 keV gamma-ray of Xenon-131m can be a quality
control measure for aged lodine-131 radiopharmaceuticals.

» Calibration of Radiation Detectors: The well-defined gamma-ray energy of Xenon-131m at
163.930 keV makes it a useful calibration source for gamma-ray spectrometers, such as
HPGe detectors, which are critical instruments in radiopharmaceutical research and quality
assurance.[7]

¢ Environmental Monitoring: The production of medical isotopes, such as lodine-131, can lead
to the release of Xenon-131m into the atmosphere.[11] Understanding its decay properties
is important for environmental monitoring and for distinguishing medical isotope production
signals from other sources in the context of nuclear surveillance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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